4-Tert-butyl-3-cyclopropoxybenzonitrile

• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol
• IUPAC Name: 4-tert-butyl-3-cyclopropyloxybenzonitrile
• InChI: InChI=1S/C14H17NO/c1-14(2,3)12-7-4-10(9-15)8-13(12)16-11-5-6-11/h4,7-8,11H,5-6H2,1-3H3
• InChI Key: CNDFNVAWEOTCFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C=C1)C#N)OC2CC2

Description

4-Tert-butyl-3-cyclopropoxybenzonitrile is a substituted benzonitrile derivative characterized by a benzene ring functionalized with a nitrile group (-CN), a tert-butyl group at the para-position (C4), and a cyclopropoxy moiety at the meta-position (C3). Its molecular formula is C₁₄H₁₇NO (molecular weight: 215.30 g/mol). The tert-butyl group confers steric bulk and lipophilicity, while the cyclopropoxy substituent introduces ring strain and unique electronic effects due to the sp²-hybridized oxygen atom in the cyclopropane ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Tert-butyl-3-cyclopropoxybenzonitrile can be achieved through several synthetic routes. One common method involves the alkylation of 4-tert-butylbenzonitrile with cyclopropyl bromide in the presence of a strong base such as potassium carbonate. The reaction is typically carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods: Industrial production of 4-Tert-butyl-3-cyclopropoxybenzonitrile may involve large-scale alkylation reactions using continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the product. Post-reaction purification steps, such as recrystallization or chromatography, are employed to isolate the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions: 4-Tert-butyl-3-cyclopropoxybenzonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the nitrile group to an amine.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using bromine or chlorine in the presence of a Lewis acid catalyst like aluminum chloride.

Major Products:

Oxidation: Carboxylic acids or ketones.

Reduction: Amines.

Substitution: Halogenated derivatives.

Scientific Research Applications

4-Tert-butyl-3-cyclopropoxybenzonitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-Tert-butyl-3-cyclopropoxybenzonitrile involves its interaction with specific molecular targets and pathways. The compound’s structural features allow it to bind to certain enzymes or receptors, modulating their activity. For example, the nitrile group can form hydrogen bonds with active site residues, while the tert-butyl and cyclopropoxy groups contribute to hydrophobic interactions. These interactions can influence the compound’s biological activity and efficacy.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Property	4-Tert-butyl-3-cyclopropoxybenzonitrile	4-Tert-butyl-3-methoxybenzonitrile	3-Cyclopropoxy-4-methylbenzonitrile
Molecular Weight (g/mol)	215.30	203.28	185.22
Melting Point (°C)	98–102 (estimated)	85–88	72–75
LogP (Lipophilicity)	3.2	2.8	2.5
Water Solubility (mg/mL)	<0.1	0.3	0.5
Key Substituent Effects	- Cyclopropoxy (ring strain)	- Methoxy (electron-donating)	- Methyl (low steric hindrance)

Notes:

• The tert-butyl group in all analogs enhances lipophilicity (LogP > 2.5), reducing water solubility compared to unsubstituted benzonitriles.
• Methoxy substituents exhibit electron-donating effects via resonance, stabilizing intermediates in electrophilic substitution reactions, whereas cyclopropoxy groups may delocalize electrons less effectively due to geometric constraints .

Reactivity and Functional Performance

Thermal and Chemical Stability

• Thermal Decomposition : The tert-butyl group in 4-Tert-butyl-3-cyclopropoxybenzonitrile delays thermal decomposition (onset at 220°C) compared to 3-cyclopropoxy-4-methylbenzonitrile (onset at 195°C), highlighting the stabilizing effect of bulky substituents .
• Oxidative Stability : Cyclopropoxy-containing analogs exhibit lower resistance to oxidation than methoxy derivatives, as the strained ring is prone to radical-initiated degradation .